Cas no 1423033-21-9 (methyl 1-(3-cyanopropyl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 1-(3-cyanopropyl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 1423033-21-9
• MF: C₈H₁₀N₄O₂
• MW: 194.19060087204
• CID: 4598451
• PubChem ID: 71757441
• Update Time: 2025-05-26

methyl 1-(3-cyanopropyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-cyanopropyl)-1H-1,2,3-triazole-4-carboxylate
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(3-cyanopropyl)-, methyl ester

• Inchi： 1S/C8H10N4O2/c1-14-8(13)7-6-12(11-10-7)5-3-2-4-9/h6H,2-3,5H2,1H3
• InChI Key： BBHROVVIRDUHCM-UHFFFAOYSA-N
• SMILES： N1(CCCC#N)C=C(C(OC)=O)N=N1

methyl 1-(3-cyanopropyl)-1H-1,2,3-triazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on methyl 1-(3-cyanopropyl)-1H-1,2,3-triazole-4-carboxylate

Comprehensive Overview of Methyl 1-(3-cyanopropyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 1423033-21-9)

Methyl 1-(3-cyanopropyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 1423033-21-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and agrochemical research. This compound belongs to the class of 1,2,3-triazole derivatives, which are renowned for their versatility and wide-ranging applications. The presence of both a cyano group and a carboxylate ester in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential due to its unique physicochemical properties and reactivity.

One of the key reasons for the growing interest in methyl 1-(3-cyanopropyl)-1H-1,2,3-triazole-4-carboxylate is its role in click chemistry. Click chemistry, a concept popularized by Nobel laureate Barry Sharpless, emphasizes the use of highly efficient and selective reactions to build molecular architectures. The 1,2,3-triazole core of this compound is a hallmark of click chemistry, as it can be easily synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely used in drug discovery, bioconjugation, and polymer science, making CAS No. 1423033-21-9 a sought-after building block.

In the realm of pharmaceutical research, methyl 1-(3-cyanopropyl)-1H-1,2,3-triazole-4-carboxylate is being investigated for its potential as a scaffold for drug development. The triazole ring is known for its bioisosteric properties, meaning it can mimic other functional groups in biological systems, thereby enhancing drug efficacy and reducing side effects. Recent studies have highlighted its utility in designing anticancer agents, antimicrobial compounds, and anti-inflammatory drugs. Its cyano group further adds to its versatility, enabling modifications that can fine-tune pharmacokinetic properties.

Another area where CAS No. 1423033-21-9 is making waves is in material science. The compound's ability to form stable linkages with other molecules makes it an excellent candidate for creating advanced polymers and coatings. For instance, researchers are exploring its use in self-healing materials and smart coatings that respond to environmental stimuli. The carboxylate ester moiety also allows for further functionalization, enabling the development of tailored materials with specific properties such as enhanced durability or conductivity.

The agrochemical industry is also leveraging the potential of methyl 1-(3-cyanopropyl)-1H-1,2,3-triazole-4-carboxylate. Its structural features make it a promising candidate for developing new pesticides and herbicides. The triazole ring, in particular, is known for its ability to disrupt enzymatic processes in pests, offering a mechanism of action that is both effective and selective. As the demand for sustainable and eco-friendly agrochemicals grows, this compound is poised to play a pivotal role in meeting these needs.

From a synthetic chemistry perspective, CAS No. 1423033-21-9 is a valuable intermediate due to its reactivity and compatibility with various reaction conditions. The cyano group can be transformed into other functional groups, such as amines or carboxylic acids, through straightforward chemical transformations. This flexibility makes it a favorite among chemists working on multistep synthesis and library generation for high-throughput screening.

In conclusion, methyl 1-(3-cyanopropyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 1423033-21-9) is a multifaceted compound with applications spanning drug discovery, material science, and agrochemical development. Its unique structural features, including the 1,2,3-triazole core and cyano group, make it a versatile building block for innovative research. As scientific advancements continue to unfold, this compound is expected to remain at the forefront of cutting-edge developments in chemistry and beyond.